Cas no 54012-23-6 (2-Propyn-1-one, 1-(4-fluorophenyl)-)

• Product Name: 2-Propyn-1-one, 1-(4-fluorophenyl)-
• CAS No: 54012-23-6
• MF: C₉H₅FO
• MW: 148.133805990219
• MDL: MFCD21262932
• CID: 4504242
• PubChem ID: 12519783
• Update Time: 2025-06-23

2-Propyn-1-one, 1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(4-fluorophenyl)-
• 1-(4-FLUOROPHENYL)PROP-2-YN-1-ONE(WXC08573)
• 1-(4-FLUOROPHENYL)PROP-2-YN-1-ONE
• ECA01223
• ACUGGDVMDPMOFH-UHFFFAOYSA-N
• AS-61524
• W16135
• CS-0215648
• 992-079-1
• 4-fluorobenzoylacetylene
• EN300-269981
• MFCD21262932
• 54012-23-6
• AKOS014915444
• SCHEMBL11100245

• MDL： MFCD21262932
• Inchi： 1S/C9H5FO/c1-2-9(11)7-3-5-8(10)6-4-7/h1,3-6H
• InChI Key： ACUGGDVMDPMOFH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(=O)C#C

Computed Properties

• Exact Mass: 148.032442941Da
• Monoisotopic Mass: 148.032442941Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Propyn-1-one, 1-(4-fluorophenyl)-

Comprehensive Overview of 2-Propyn-1-one, 1-(4-fluorophenyl)- (CAS No. 54012-23-6)

2-Propyn-1-one, 1-(4-fluorophenyl)- (CAS No. 54012-23-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its propargyl and fluorophenyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for researchers exploring drug discovery, catalysis, and advanced materials.

The growing interest in fluorinated compounds like 2-Propyn-1-one, 1-(4-fluorophenyl)- is driven by their enhanced stability, bioavailability, and metabolic resistance, which are critical in pharmaceutical applications. Recent studies highlight the role of fluorine substitution in improving the binding affinity of drug candidates to target proteins, a topic frequently searched in AI-driven drug design platforms. Researchers are also investigating its potential in click chemistry reactions, a trending area in bioconjugation and polymer science.

From an industrial perspective, 54012-23-6 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves Sonogashira coupling or alkynylation reactions, methodologies that align with the principles of green chemistry—a hot topic among environmentally conscious researchers. The compound’s low molecular weight and high reactivity further make it suitable for combinatorial chemistry libraries, a niche yet rapidly expanding field.

In the context of material science, 2-Propyn-1-one, 1-(4-fluorophenyl)- has been explored for its potential in creating conductive polymers and photoactive materials. These applications resonate with current searches on organic electronics and sustainable energy solutions. The compound’s ability to participate in cross-coupling reactions also positions it as a candidate for nanomaterial functionalization, a subject of interest in nanotechnology circles.

Safety and handling of CAS No. 54012-23-6 are often queried in professional databases, reflecting the demand for MSDS-compliant practices. While not classified under restrictive categories, proper storage in anhydrous conditions and avoidance of prolonged light exposure are recommended to maintain its integrity. This aligns with broader industry trends emphasizing chemical safety protocols and lab automation.

In summary, 2-Propyn-1-one, 1-(4-fluorophenyl)- exemplifies the intersection of innovation and practical utility in modern chemistry. Its relevance to drug development, material engineering, and sustainable synthesis ensures its continued prominence in both academic and industrial research. As interest in tailor-made fluorophores and smart materials grows, this compound is poised to remain a focal point in scientific discourse.